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Compound of Interest

(5,5-Dimethylpiperidin-2-
Compound Name:

yl)methanol
CAS No.: 2031260-64-5
Cat. No.: B2821966

Get Quote

\ J

CAS Number: 2031260-64-5 | Formula: CsH17NO | M.W.: 143.23 g/mol

Executive Summary & Chemical Identity

(5,5-Dimethylpiperidin-2-yl)methanol is a chiral heterocyclic building block used primarily in
medicinal chemistry for the synthesis of bioactive scaffolds.[1][2][3] As a substituted piperidine
derivative, it functions as a secondary amine with a primary alcohol handle, making it a
versatile nucleophile in SNAr, acylation, and reductive amination reactions.

Due to its specific structural features—a piperidine ring sterically modified by a gem-dimethyl
group at the 5-position—it exhibits distinct lipophilicity and conformational rigidity compared to
unsubstituted piperidinemethanols. This guide synthesizes safety protocols based on direct
data and structure-activity relationship (SAR) inferences from analogous piperidines (e.g., 4-
piperidinemethanol).

Chemical Identification Table
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Property Detail

IUPAC Name (5,5-Dimethylpiperidin-2-yl)methanol
CAS Number 2031260-64-5

Molecular Formula CsH17NO

Molecular Weight 143.23 g/mol

Synonyms 5,5-Dimethyl-2-hydroxymethylpiperidine
Structural Class Heterocyclic Amine / Amino Alcohol

Hazard Identification (GHS Classification)

Rationale: Piperidine derivatives are characteristically basic and often corrosive or severe
irritants to mucous membranes. The conservative safety approach requires treating this
compound as a Corrosive (Category 1B) until specific toxicological data proves otherwise.

GHS Label Elements[5][6][7]

» Signal Word:DANGER
e Hazard Pictograms:
o @ GHSO05 (Corrosion)

o I, GHSO7 (Exclamation Mark)

Hazard Statements (H-Codes)

e H314: Causes severe skin burns and eye damage.
e H302: Harmful if swallowed.[4]

o H335: May cause respiratory irritation.

Precautionary Statements (P-Codes)

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[5][6]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.[5]
Rinse skin with water [or shower].[5][4]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[5] Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

P310: Immediately call a POISON CENTER or doctor/physician.

Handling & Storage Protocols (Self-Validating
Systems)

Expertise Note: Secondary amines are prone to oxidation and carbamate formation upon
exposure to atmospheric CO2. The hygroscopic nature of the hydroxymethyl group
necessitates strict moisture control to prevent weighing errors and reagent degradation.

Storage Workflow (Logic Diagram)

The following decision tree outlines the critical path from receipt to long-term storage to ensure
compound integrity.
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Compound Receipt

Visual Inspection
(Check seal integrity)

Is seal compromised?

Purge with Argon/N2 Quarantine for QC
Reseal with Parafilm (NMR/KF Titration)

Storage Environment:
2-8°C, Desiccated Post-Use
Inert Atmosphere

Reagent Usage
(Warm to RT before opening)

Figure 1: Inert Storage & Handling Workflow for Hygroscopic Amines

Click to download full resolution via product page

Detailed Protocols
A. Environmental Controls[5][7]

Atmosphere: Handle exclusively under an inert atmosphere (Nitrogen or Argon) if storing for
>1 week. The amine functionality reacts with CO:2 to form carbamates (white crust
formation).

Temperature: Store at 2—8°C. While the compound is likely stable at room temperature for
short periods, refrigeration retards oxidation.
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o Humidity:Strictly Hygroscopic. Store in a desiccator or a sealed container with activated
molecular sieves.

B. Engineering Controls

e Fume Hood: All open handling must occur within a certified chemical fume hood operating at
a face velocity of 100 fpm (0.5 m/s).

e Weighing: Use anti-static weighing boats. If the compound has caked due to moisture, do not
chip it with force (aerosol risk); dissolve in the reaction solvent (e.g., DCM or MeOH) and
transfer quantitatively.

Emergency Response & First Aid

Trustworthiness: These protocols are designed to bridge the gap between exposure and
professional medical intervention. They prioritize neutralization and dilution.

Emergency Logic Tree

- Drench 15 min
Skin Contact Remove Clothing
(Corrosive Risk) Do NOT Neutralize

Rinse 15 min . :
) Eye Contact . . Seek Medical Attention
Exposure Event Identify Type (High Risk) Lift Eyelld_s . (Show SDS/CAS)
Contact Specialist

Fresh Air
Oxygen if labored
Sit upright

Inhalation

Figure 2: Immediate Response Logic for Corrosive Amine Exposure

Click to download full resolution via product page

Specific Interventions[5][6][7][9]

e Eye Contact (Critical):
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o Mechanism: Amines penetrate the cornea rapidly, causing deep tissue damage
(saponification of lipids).

o Protocol: Immediately flush with saline or water for at least 15 minutes. Hold eyelids apart
to ensure irrigation of the entire surface. Do not wait for medical personnel to begin

flushing.

e Skin Contact:

o Protocol: Immediately remove contaminated clothing.[5][4] Wash with soft soap and

copious water.

o Contraindication: Do not use vinegar or acidic solutions to "neutralize" the burn on the
skin; the exothermic reaction can aggravate tissue damage.

e Ingestion:

o Protocol: Rinse mouth with water.[4] Do NOT induce vomiting (risk of esophageal
perforation). Drink 1-2 glasses of water to dilute.

Physical & Chemical Properties

Data grounded in structural analogs (e.qg., 4-piperidinemethanol) where specific experimental
data for CAS 2031260-64-5 is unavailable.[1][8]
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Property Value | Characteristic Sourcelinference

) ) ] Analogous to 4-
Solid (Low melting) or Viscous

Physical State o piperidinemethanol (MP
Liquid
~60°C)
Color White to pale yellow Typical for piperidines
- Soluble in MeOH, DCM, Polar amino-alcohol
Solubility ] )
DMSO, Water functionality
] ] Typical secondary amine
pKa (Conjugate Acid) ~10.5-11.0 o
basicity
Flash Point >110°C (Predicted) High BP due to H-bonding
Vapor Pressure Low at 20°C H-bonding network

Stability & Reactivity Profile

Causality: Understanding the functional groups allows for the prediction of incompatible
conditions.

e Chemical Stability: Stable under recommended storage conditions (2-8°C, inert gas).
» Conditions to Avoid:

o Moisture: Hygroscopic; water absorption alters stoichiometry.

o Heat/Flames: Combustible organic solid/liquid.
e Incompatible Materials:

o Strong Oxidizing Agents: Reaction with the amine or alcohol can be vigorous.

o Acid Chlorides/Anhydrides: Will react exothermically to form amides/esters.

o Acids: Exothermic neutralization.
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e Hazardous Decomposition: Thermal decomposition produces Carbon oxides (CO, COz) and
Nitrogen oxides (NOX).

Disposal Considerations

Compliance: Disposal must follow local, state, and federal regulations (e.g., RCRA in the US,
REACH in EU).

o Waste Stream: Classify as Corrosive Basic Organic Waste.
e Protocol:
o Dissolve the compound in a combustible solvent (e.g., acetone or ethanol).

o Neutralize carefully if required by the specific incinerator protocol (though most chemical
incinerators handle basic solutions directly).

o Incinerate in a chemical incinerator equipped with an afterburner and scrubber to manage
NOx emissions.

o Container: Triple rinse empty containers with solvent before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 448949-63-1|[(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-ylJmethanol|BLD Pharm
[bldpharm.com]

o 2.1423026-06-5|(3-Methylpiperidin-2-yl)methanol hydrochloride|BLD Pharm [bldpharm.com]

e 3. 98433-85-3,2-{[2-(2-methoxyethoxy)ethyl]amino}ethan-1-ol-
AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced
R&D chemicals;FRzRH, (L) BFRAF] [accelachem.com]

e 4. gcascc.com [gcascc.com]

¢ 5. sigmaaldrich.com [sigmaaldrich.com]

¢ 6. methanex.com [methanex.com]

e 7. Methanol | Fisher Scientific [fishersci.ca]

e 8. 27783-89-7|{1-azabicyclo[2.2.2]octan-2-yl}methanol|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: (5,5-
Dimethylpiperidin-2-yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2821966/docs#technical-guide-safety-data-sheet-5-
5-dimethylpiperidin-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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